![molecular formula C13H12N2O3 B303277 1-{3-nitro-2,6-dimethylphenyl}-1H-pyrrole-2-carbaldehyde](/img/structure/B303277.png)
1-{3-nitro-2,6-dimethylphenyl}-1H-pyrrole-2-carbaldehyde
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Overview
Description
1-{3-nitro-2,6-dimethylphenyl}-1H-pyrrole-2-carbaldehyde is a chemical compound that has been widely used in scientific research. It is a highly reactive compound that has been used as a reagent in various chemical reactions. The compound has been synthesized using different methods, and its mechanism of action has been studied extensively.
Mechanism of Action
The mechanism of action of 1-{3-nitro-2,6-dimethylphenyl}-1H-pyrrole-2-carbaldehyde has been studied extensively. The compound is a highly reactive aldehyde that can undergo various reactions, including nucleophilic addition and condensation reactions. The compound has been shown to react with amines, alcohols, and thiols, among other compounds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have not been extensively studied. However, the compound has been shown to have cytotoxic effects on cancer cells. The compound has also been shown to inhibit the growth of bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-{3-nitro-2,6-dimethylphenyl}-1H-pyrrole-2-carbaldehyde in lab experiments is its high reactivity, which makes it a useful reagent in various chemical reactions. However, the compound is highly toxic and must be handled with care. It is also unstable and can decompose rapidly under certain conditions.
Future Directions
There are several future directions for research on 1-{3-nitro-2,6-dimethylphenyl}-1H-pyrrole-2-carbaldehyde. One possible direction is the synthesis of new derivatives of the compound with improved properties, such as increased stability and reduced toxicity. Another direction is the study of the compound's mechanism of action and its potential use in the treatment of cancer and other diseases.
Conclusion:
In conclusion, this compound is a highly reactive compound that has been widely used in scientific research. The compound has been synthesized using different methods, and its mechanism of action has been studied extensively. The compound has cytotoxic effects on cancer cells and can inhibit the growth of bacteria and fungi. However, the compound is highly toxic and must be handled with care. There are several future directions for research on the compound, including the synthesis of new derivatives with improved properties and the study of its mechanism of action.
Synthesis Methods
The synthesis of 1-{3-nitro-2,6-dimethylphenyl}-1H-pyrrole-2-carbaldehyde has been achieved using different methods. One of the most commonly used methods is the Vilsmeier-Haack reaction. In this method, the compound is synthesized by reacting 3-nitro-2,6-dimethylphenylamine with phosphorous oxychloride and dimethylformamide. The reaction produces this compound as the final product.
Scientific Research Applications
1-{3-nitro-2,6-dimethylphenyl}-1H-pyrrole-2-carbaldehyde has been widely used in scientific research. It has been used as a reagent in various chemical reactions, including the synthesis of pyrroles, pyrrolidines, and indoles. The compound has also been used in the synthesis of natural products and pharmaceuticals.
properties
Molecular Formula |
C13H12N2O3 |
---|---|
Molecular Weight |
244.25 g/mol |
IUPAC Name |
1-(2,6-dimethyl-3-nitrophenyl)pyrrole-2-carbaldehyde |
InChI |
InChI=1S/C13H12N2O3/c1-9-5-6-12(15(17)18)10(2)13(9)14-7-3-4-11(14)8-16/h3-8H,1-2H3 |
InChI Key |
IFILFTCBAPNCIL-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=C(C=C1)[N+](=O)[O-])C)N2C=CC=C2C=O |
Canonical SMILES |
CC1=C(C(=C(C=C1)[N+](=O)[O-])C)N2C=CC=C2C=O |
Origin of Product |
United States |
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